Cas no 1268052-65-8 (7-fluoro-4-methyl-1H-indole)

• Product Name: 7-fluoro-4-methyl-1H-indole
• CAS No: 1268052-65-8
• MF: C₉H₈FN
• MW: 149.164925575256
• CID: 2857968
• PubChem ID: 66806602
• Update Time: 2025-10-31

7-fluoro-4-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 7-fluoro-4-Methyl-
• 7-Fluoro-4-Methyl 1H-indole
• 7-fluoro-4-methyl-1H-indole

• Inchi： 1S/C9H8FN/c1-6-2-3-8(10)9-7(6)4-5-11-9/h2-5,11H,1H3
• InChI Key： KSYWTQMQDCCDNG-UHFFFAOYSA-N
• SMILES： N1C2=C(C(C)=CC=C2F)C=C1

Computed Properties

• Exact Mass: 149.064077422g/mol
• Monoisotopic Mass: 149.064077422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 15.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 7-fluoro-4-methyl-1H-indole

Introduction to 7-fluoro-4-methyl-1H-indole (CAS No: 1268052-65-8)

7-fluoro-4-methyl-1H-indole, identified by its CAS number 1268052-65-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole family, a class of molecules known for their diverse biological activities and therapeutic potential. The presence of both a fluoro substituent and a methyl group on the indole ring imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive agents.

The structural features of 7-fluoro-4-methyl-1H-indole contribute to its remarkable pharmacological profile. The fluorine atom, in particular, is a well-known pharmacophore that can enhance metabolic stability, binding affinity, and oral bioavailability of drug candidates. This has been extensively studied in the context of small-molecule drug design, where fluorinated compounds often exhibit improved pharmacokinetic properties. The methyl group at the 4-position further modulates the electronic distribution of the indole ring, influencing its interaction with biological targets.

In recent years, there has been a surge in research focused on indole derivatives as potential therapeutic agents. Indoles have shown promise in various therapeutic areas, including oncology, neurology, and inflammation. Specifically, 7-fluoro-4-methyl-1H-indole has been explored for its potential role in modulating signaling pathways associated with cancer cell proliferation and survival. Preclinical studies have indicated that this compound may interfere with key molecular targets involved in tumor growth and metastasis, making it a promising candidate for further investigation.

The synthesis of 7-fluoro-4-methyl-1H-indole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired indole core efficiently. These synthetic approaches not only highlight the synthetic prowess of modern organic chemistry but also underscore the importance of innovative methodologies in accessing complex molecular architectures.

The biological activity of 7-fluoro-4-methyl-1H-indole has been investigated through both in vitro and in vivo assays. In cell-based assays, this compound has demonstrated inhibitory effects on several enzymes and receptors implicated in disease pathways. For instance, studies have shown that it may inhibit the activity of tyrosine kinases, which are often overexpressed in cancer cells. Additionally, its interaction with other biological targets has been explored, providing insights into its potential therapeutic applications.

The pharmacokinetic profile of 7-fluoro-4-methyl-1H-indole is another critical aspect that has been thoroughly examined. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties when tested in animal models. These findings are particularly encouraging as they suggest that 7-fluoro-4-methyl-1H-indole could be developed into a viable drug candidate with good systemic availability and reduced toxicity.

In conclusion, 7-fluoro-4-methyl-1H-indole (CAS No: 1268052-65-8) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it an attractive scaffold for the development of novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.